2-[(benzyloxy)methyl]-5-(tributylstannyl)-2H-1,2,3,4-tetrazole

• IUPAC Name: tributyl-[2-(phenylmethoxymethyl)tetrazol-5-yl]stannane
• InChI: InChI=1S/C9H9N4O.3C4H9.Sn/c1-2-4-9(5-3-1)6-14-8-13-11-7-10-12-13;3*1-3-4-2;/h1-5H,6,8H2;3*1,3-4H2,2H3
• InChI Key: KQKFNIVNRRMMHA-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=NN(N=N1)COCC2=CC=CC=C2
• Molecular Formula: C21H36N4OSn
• DSSTOX Substance ID: DTXSID401194509
• Molecular Weight: 479.2 g/mol
• CAS RN: 280121-60-0

Description

2-[(Benzyloxy)methyl]-5-(tributylstannyl)-2H-1,2,3,4-tetrazole, also known as TBST, is an organometallic compound that has been studied for its potential applications in various scientific research fields. This compound was first synthesized in the early 2000s, and has since been found to have a wide range of biological and chemical properties. TBST has been found to have potential applications in areas such as organic synthesis, catalysis, and drug delivery.

Scientific Research Applications

1. Preparation of 5-Aryl- and 5-Heteroaryl-1H-Tetrazoles

The compound is utilized in the synthesis of 5-aryl- and 5-heteroaryl-1H-tetrazoles through copper(I) iodide co-catalyzed Stille palladium-catalyzed cross-coupling reactions. This process also involves an N-benzyloxymethyl deprotection step, enabling the conversion of aryl- and heteroaryl-halides to the desired products with yields ranging from 35–93% (Bookser, 2000).

2. Synthesis of Pendant Alkyl Halide Derivatives

Another application is in the synthesis of pendant alkyl halide derivatives of bis-tetrazole. By reacting with dibromoalkanes, it leads to the formation of various alkyl halide derivatives, showing the versatility of this compound in creating substituted tetrazoles (Bond et al., 2006).

3. Formation of Functionalised Poly-tetrazoles

This compound is also critical in the synthesis of functionalized poly-tetrazoles. The reaction with dibromoalkanes yields substituted benzene derivatives, showcasing its role in creating complex tetrazole-based structures with potential applications in material science and pharmaceuticals (Bethel et al., 1999).

4. Creation of Novel Tetrazole Liquid Crystals

It is instrumental in the development of novel tetrazole liquid crystals, contributing to materials science, especially in the area of liquid crystal displays and other electronic applications. These tetrazoles exhibit mesogenic behavior, offering insights into the structural requirements for liquid crystallinity (Tariq et al., 2013).

Synthesis routes and methods I

Procedure details

In a flame-dried three-neck flask, a solution of 2-(benzyloxymethyl)-2H-tetrazole (2.01 g, 10.57 mmol) and tetramethylethylenediamine (3.16 mL, 21.4 mmol) in diethyl ether (30 mL) was cooled to −78° C. Once at the prescribed temperature, the mixture was treated with the dropwise addition of n-butyllithium (1.6 M in hexanes, 7.3 mL, 11.62 mmol), which caused the color of the solution to turn dark red. Upon completion of addition, the mixture was stirred for 10 minutes, and then transferred via cannula to a solution of tributyltin chloride (2.9 mL, 10.57 mmol) in diethyl ether (20 mL) which had been pre-cooled to −78° C. Upon completion of the transfer, the reaction was stirred for 45 minutes, and then quenched with saturated ammonium chloride solution. The mixture was allowed to come to room temperature, and the aqueous and organic layers were separated. The aqueous phase was extracted 3× with ethyl acetate, and the combined organic phases were washed with brine, dried over sodium sulfate, and concentrated in vacuo to yield a residue. The residue was purified over silica gel, eluting with 1% then 5% then 10% ethyl acetate/hexanes to yield 2-(benzyloxymethyl)-5-(tributylstannyl)-2H-tetrazole (3.0 g, 60% yield) as a colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of 2-benzyloxymethyltetrazole (1 mmole) and TMEDA (2 mmole) in 3 mL diethyl ether at −78° C. was added n-BuLi in hexanes (1 mmole). This was let stir for 5 min at −78° C. and then it was added to a precooled (−78° C.) solution of (n-Bu)3SnCl (1 mmole) in 2 mL of diethyl ether. After stirring at −78° C. for 30 min it was diluted with water and diethyl ether. Extraction and chromatography provided 2-benzyloxymethyl-5-(tributylstannyl)tetrazole as a colorless oil.